leucopaxillone B
Overview
Description
leucopaxillone B is a natural product found in Leucopaxillus amarus and Leucopaxillus gentianeus with data available.
Scientific Research Applications
1. Antiproliferative Properties
Leucopaxillone B, identified as a cucurbitane triterpenoid, has been studied for its potential antiproliferative effects. Research has shown that related compounds, such as cucurbitacin B, exhibit significant growth inhibitory effects on various human tumor cell lines. This suggests that leucopaxillone B and similar compounds could have applications in cancer research, particularly in the context of natural product-based therapeutics targeting cancer cells (Clericuzio et al., 2004).
2. Bioactive Properties in Mycelium Cultures
Leucopaxillone B, along with other compounds from the Leucopaxillus mushroom species, has been investigated for its bioactive properties. The study on Leucopaxillus giganteus mycelium indicated the potential for applications in pharmacology, particularly due to the observed antimicrobial and antioxidant properties. This research opens avenues for the use of leucopaxillone B in the development of novel antimicrobial and antioxidant agents (Barros et al., 2007).
3. Chemical Weapon Against Parasites and Predators
Leucopaxillone B, as part of the broader group of cucurbitane triterpenes, has been hypothesized to serve as a chemical defense mechanism in mushrooms against parasites and predators. This suggests its role in ecological and environmental sciences, potentially offering insights into natural pest control and the evolutionary biology of chemical defense mechanisms in fungi (Clericuzio et al., 2006).
properties
Product Name |
leucopaxillone B |
|---|---|
Molecular Formula |
C34H52O8 |
Molecular Weight |
588.8 g/mol |
IUPAC Name |
[(2S,3R,5R)-5-acetyloxy-6-hydroxy-2-[(1S,2R,5S,6S,14R,15R,16S)-16-hydroxy-5,10,10,15-tetramethyl-11-oxo-17-oxapentacyclo[14.2.1.01,5.06,15.09,14]nonadec-8-en-2-yl]-6-methylheptan-3-yl] acetate |
InChI |
InChI=1S/C34H52O8/c1-19(25(41-20(2)35)16-28(30(6,7)38)42-21(3)36)22-14-15-31(8)26-12-10-23-24(11-13-27(37)29(23,4)5)32(26,9)34(39)17-33(22,31)18-40-34/h10,19,22,24-26,28,38-39H,11-18H2,1-9H3/t19-,22+,24+,25+,26-,28+,31-,32-,33-,34-/m0/s1 |
InChI Key |
DSTOROHYHNDBMG-SZCSQRRTSA-N |
Isomeric SMILES |
C[C@@H]([C@H]1CC[C@@]2([C@]13C[C@@]([C@@]4([C@H]2CC=C5[C@H]4CCC(=O)C5(C)C)C)(OC3)O)C)[C@@H](C[C@H](C(C)(C)O)OC(=O)C)OC(=O)C |
Canonical SMILES |
CC(C1CCC2(C13CC(C4(C2CC=C5C4CCC(=O)C5(C)C)C)(OC3)O)C)C(CC(C(C)(C)O)OC(=O)C)OC(=O)C |
synonyms |
leucopaxillone B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1S,2R,3R,4R,5R,8R,9S,10S,11R,12R,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-5-ethyl-3-hydroxy-9-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-2,4,8,10,12,14-hexamethyl-6,15,16-trioxatricyclo[10.2.1.11,4]hexadecan-7-one](/img/structure/B1259917.png)
![n-[[(5-Methyl-3-phenylisoxazol-4-yl)-phenyl]sulfonyl]propanamide](/img/structure/B1259919.png)
![4,4'-Bis({4-anilino-6-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl}amino)stilbene-2,2'-disulfonate](/img/structure/B1259925.png)
![[(8S,9S,13S,14S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-6-yl] sulfate;pyridin-1-ium](/img/structure/B1259926.png)
![(8R,9S,10S,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,16-diol](/img/structure/B1259927.png)
![N-[4-(phosphonatomethyl)phenyl]acetamide](/img/structure/B1259928.png)
![2-hydroxy-1-[(1R,2S,5S,6S,14S,15S)-11,12,18-trihydroxy-14-methyl-17-oxapentacyclo[14.2.1.01,5.06,15.09,14]nonadecan-2-yl]ethanone](/img/structure/B1259930.png)